Cas no 1707392-22-0 (4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 1707392-22-0
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5210640
• Update Time: 2025-05-21

4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-6-oxo-1-p-tolyl-1,6-dihydro-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 4-butoxy-1,6-dihydro-1-(4-methylphenyl)-6-oxo-
• 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

• Inchi： 1S/C16H18N2O4/c1-3-4-9-22-13-10-14(19)18(17-15(13)16(20)21)12-7-5-11(2)6-8-12/h5-8,10H,3-4,9H2,1-2H3,(H,20,21)
• InChI Key： DPFDUEONOXZXSV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OCCCC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 491.5±55.0 °C at 760 mmHg
• Flash Point: 251.1±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

4-Butoxy-1-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1707392-22-0, known as 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential applications in drug discovery. The dihydropyridazine core of this molecule serves as a scaffold for various functional groups, making it a versatile structure for exploring novel therapeutic agents.

Recent studies have highlighted the importance of dihydropyridazine derivatives in modulating cellular signaling pathways and targeting key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-butoxy substituent in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets. Additionally, the 1-(4-methylphenyl) group introduces steric and electronic effects that can influence the compound's bioavailability and binding affinity to specific receptors.

The 6-oxo functionality within the dihydropyridazine ring is crucial for maintaining the molecule's structural integrity and enabling redox reactions. This feature makes the compound a promising candidate for exploring oxidative stress-related conditions. Furthermore, the 3-carboxylic acid group provides an acidic environment that can facilitate hydrogen bonding interactions with proteins, potentially enhancing the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid with various biological targets. These studies have revealed that the compound exhibits potent inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Moreover, preliminary in vitro assays have demonstrated its ability to suppress tumor cell proliferation by targeting the mitogen-activated protein kinase (MAPK) pathway.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the dihydropyridazine ring is typically achieved through a [4+2] cycloaddition reaction between an aldehyde and an enamine derivative. Subsequent functionalization steps introduce the butoxy, methylphenyl, and carboxylic acid groups, ensuring precise control over the molecule's physicochemical properties.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are currently investigating its efficacy in animal models of chronic inflammation and cancer. Early results suggest that it may offer a safer alternative to existing therapies due to its selective targeting of disease-related pathways and reduced off-target effects.

In conclusion, 4-butoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound has the potential to make significant contributions to the development of innovative treatments for a wide range of diseases.